Cas no 898449-80-4 (N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-(3-methoxyphenyl)ethanediamide)

• Product Name: N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-(3-methoxyphenyl)ethanediamide
• CAS No: 898449-80-4
• MF: C₂₂H₂₇N₃O₅S
• MW: 445.531884431839
• CID: 6430489
• PubChem ID: 16822633
• Update Time: 2025-05-30

N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-(3-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-(3-methoxyphenyl)ethanediamide
• N-[2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl]-N'-(3-methoxyphenyl)oxamide
• 898449-80-4
• N-{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-N'-(3-methoxyphenyl)ethanediamide
• F2571-0047
• N1-(3-methoxyphenyl)-N2-(2-(1-(phenylsulfonyl)piperidin-2-yl)ethyl)oxalamide
• AB00679793-01
• SMR000811192
• VU0491403-1
• MLS001234691
• HMS3038E03
• AKOS024660906
• CHEMBL1591276

• Inchi： 1S/C22H27N3O5S/c1-30-19-10-7-8-17(16-19)24-22(27)21(26)23-14-13-18-9-5-6-15-25(18)31(28,29)20-11-3-2-4-12-20/h2-4,7-8,10-12,16,18H,5-6,9,13-15H2,1H3,(H,23,26)(H,24,27)
• InChI Key： ZKLORVTXIWVLPQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCCCC1CCNC(C(NC1C=CC=C(C=1)OC)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 445.16714214g/mol
• Monoisotopic Mass: 445.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-(3-methoxyphenyl)ethanediamide

Research Brief on N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-(3-methoxyphenyl)ethanediamide (CAS: 898449-80-4)

In recent years, the compound N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-(3-methoxyphenyl)ethanediamide (CAS: 898449-80-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of neurological disorders and cancer. The presence of both a benzenesulfonylpiperidine moiety and a methoxyphenyl-ethanediamide group suggests a multifunctional profile, which may contribute to its biological activity.

Recent studies have focused on elucidating the pharmacological properties of this compound. One key area of investigation has been its interaction with specific protein targets, such as G-protein-coupled receptors (GPCRs) and enzymes involved in signal transduction pathways. Preliminary in vitro assays have demonstrated that 898449-80-4 exhibits moderate inhibitory activity against certain kinases, which are often implicated in tumor growth and metastasis. Additionally, its ability to modulate neurotransmitter systems has sparked interest in its potential as a neuroprotective agent.

The synthesis and optimization of 898449-80-4 have also been explored to enhance its bioavailability and target specificity. Researchers have employed structure-activity relationship (SAR) studies to identify critical functional groups that contribute to its efficacy. For instance, modifications to the benzenesulfonyl and methoxyphenyl components have yielded derivatives with improved binding affinities and reduced off-target effects. These advancements underscore the compound's versatility as a scaffold for further drug development.

In vivo studies have provided additional insights into the therapeutic potential of 898449-80-4. Animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, have shown promising results, with the compound demonstrating neuroprotective effects and ameliorating cognitive deficits. Furthermore, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been characterized to assess its suitability for clinical development. While challenges such as blood-brain barrier penetration remain, these findings highlight the compound's potential as a lead candidate.

Despite these advancements, several questions remain unanswered. The precise mechanism of action of 898449-80-4, particularly its interactions with cellular pathways, requires further elucidation. Additionally, long-term toxicity studies are needed to evaluate its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-(3-methoxyphenyl)ethanediamide (CAS: 898449-80-4) represents a promising compound with diverse therapeutic potential. Ongoing research aims to refine its properties and explore its applications in treating complex diseases. As the field advances, this molecule may emerge as a cornerstone in the development of next-generation therapeutics.